Cas no 28668-17-9 (7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo-)

• Product Name: 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo-
• CAS No: 28668-17-9
• MF: C₆H₆N₄OS
• MW: 182.203038692474
• CID: 284273
• PubChem ID: 4588573
• Update Time: 2025-04-19

7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo-
• 3-methyl-5-sulfanylidene-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
• 3-methyl-5-thioxo-1(2),4,5,6-tetrahydro-pyrazolo[4,3-d]pyrimidin-7-one
• 3-Methyl-5-thioxo-1,4,5,6-tetrahydro-pyrazolo[4,3-d]pyrimidin-7-on
• 3-methyl-5-thioxo-1,4,5,6-tetrahydro-pyrazolo[4,3-d]pyrimidin-7-one
• 3-Methylpyrazolo< 4,3-d> pyrimidin-7-on-5-thion
• AC1NE9BY
• NSC126304
• 28668-17-9
• NSC-126304
• DTXSID30404592
• NSC 126304
• SCHEMBL11842822

• Inchi： 1S/C6H6N4OS/c1-2-3-4(10-9-2)5(11)8-6(12)7-3/h1H3,(H,9,10)(H2,7,8,11,12)
• InChI Key： XWHFQVAYGBPYNF-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C(=C(C)NN=2)N1)=O

Computed Properties

• Exact Mass: 182.02638
• Monoisotopic Mass: 182.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 69.81